ethyl 4-[(3-chloro-2-methylphenyl)amino]-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-(3-chloro-2-methylanilino)piperidine-1-carboxylate
• InChI: InChI=1S/C15H21ClN2O2/c1-3-20-15(19)18-9-7-12(8-10-18)17-14-6-4-5-13(16)11(14)2/h4-6,12,17H,3,7-10H2,1-2H3
• InChI Key: OZQBDJOPVZXFLH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC2=C(C(=CC=C2)Cl)C
• Molecular Formula: C15H21ClN2O2
• Molecular Weight: 296.79 g/mol

Description

The compound “ethyl 4-[(3-chloro-2-methylphenyl)amino]-1-piperidinecarboxylate” is a complex organic molecule that contains several functional groups. It has an ethyl ester group, a piperidine ring (a common motif in many pharmaceuticals), and an aromatic ring with a chlorine substituent and a methyl group. The presence of these functional groups suggests that this compound could exhibit interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of the piperidine ring and the aromatic ring. These rings may allow for various conformations and the presence of the chlorine and methyl substituents on the aromatic ring could influence the overall shape and properties of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the aromatic amine could participate in electrophilic aromatic substitution reactions, and the ester group could undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar ester group could enhance its solubility in polar solvents, while the aromatic ring could enhance its solubility in non-polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a pharmaceutical, it could interact with various biological targets such as enzymes or receptors. The piperidine ring is a common structural motif in many drugs and can interact with a variety of biological targets.

Safety and Hazards

As with any chemical compound, handling “ethyl 4-[(3-chloro-2-methylphenyl)amino]-1-piperidinecarboxylate” would require appropriate safety precautions. The specific safety and hazard information would depend on various factors such as the compound’s reactivity, toxicity, and potential for bioaccumulation.

Future Directions

The study and application of this compound could be a promising area of research. Given its complex structure and the presence of several functional groups, it could be a candidate for the development of new pharmaceuticals or materials.